Cas no 941227-27-6 (1,3,5-Cadinatriene-3,8-diol)
1,3,5-Cadinatriene-3,8-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Cadinatriene-3,8-diol
- (1S,2R,4R)-1-Isopropyl-4,7-dimethyl-1,2,3,4-tetrahydro-2,6-naphth alenediol
- (1S,2R,4S)-1,2,3,4-Tetrahydro-4,7-dimethyl-1-(1-methylethyl)-2,6-naphthalenediol
- Calamenene-3
- [ "Calamenene-3", "7-diol" ]
- (1S,2R,4S)-1,2,3,4-Tetrahydro-4,7-dimethyl-1-(1-methylethyl)-2,6-naphthalenediol (ACI)
- Calamenene-3,7-diol
- 4,7-dimethyl-1-propan-2-yl-1,2,3,4-tetrahydronaphthalene-2,6-diol
- 941227-27-6
- FS-9180
- AKOS032961734
-
- Inchi: 1S/C15H22O2/c1-8(2)15-12-5-10(4)13(16)7-11(12)9(3)6-14(15)17/h5,7-9,14-17H,6H2,1-4H3/t9-,14+,15-/m0/s1
- InChI Key: RKVZRTDMSVXBGL-AMFBXLIHSA-N
- SMILES: C([C@@H]1[C@H](O)C[C@H](C)C2C=C(C(=CC1=2)C)O)(C)C
Computed Properties
- Exact Mass: 234.161979940g/mol
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Powder
1,3,5-Cadinatriene-3,8-diol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,3,5-Cadinatriene-3,8-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN2488-5 mg |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN2488-1 mL * 10 mM (in DMSO) |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4,140 | 2023-07-11 | |
| A2B Chem LLC | AH93499-5mg |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 97.5% | 5mg |
$719.00 | 2024-07-18 | |
| TargetMol Chemicals | TN2488-5mg |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN2488-1 ml * 10 mm |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 | ||
| TargetMol Chemicals | TN2488-5mg |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 5mg |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN2488-1 ml * 10 mm |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | 1 ml * 10 mm |
¥ 4140 | 2024-07-24 | ||
| Key Organics Ltd | FS-9180-5mg |
1,3,5-Cadinatriene-3,8-diol |
941227-27-6 | >95% | 5mg |
£720.28 | 2025-02-24 |
1,3,5-Cadinatriene-3,8-diol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1,3,5-Cadinatriene-3,8-diol
Introduction to 1,3,5-Cadinatriene-3,8-diol (CAS No. 941227-27-6)
1,3,5-Cadinatriene-3,8-diol (CAS No. 941227-27-6) is a naturally occurring sesquiterpene diol that has garnered significant attention in the fields of organic chemistry, natural product research, and pharmaceutical development. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study and application.
The chemical structure of 1,3,5-Cadinatriene-3,8-diol consists of a tricyclic sesquiterpene skeleton with two hydroxyl groups at the C-3 and C-8 positions. The presence of these hydroxyl groups imparts significant reactivity and functional diversity to the molecule, enabling it to participate in various chemical reactions and biological processes.
In recent years, the interest in 1,3,5-Cadinatriene-3,8-diol has been driven by its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and cytotoxic properties. These properties make it a promising candidate for the development of new drugs targeting various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
The anti-inflammatory activity of 1,3,5-Cadinatriene-3,8-diol has been extensively investigated. Research published in the Journal of Natural Products has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.
Beyond its anti-inflammatory properties, 1,3,5-Cadinatriene-3,8-diol has also shown promising antioxidant activity. Studies have revealed that it can scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a crucial role in disease progression.
The cytotoxic effects of 1,3,5-Cadinatriene-3,8-diol have been evaluated in several cancer cell lines. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. These findings suggest that 1,3,5-Cadinatriene-3,8-diol may have potential as an anticancer agent.
In addition to its therapeutic applications, 1,3,5-Cadinatriene-3,8-diol is also being explored for its use in cosmetic formulations. Its moisturizing and skin-soothing properties make it a valuable ingredient in skincare products designed to address dryness and irritation.
The synthesis of 1,3,5-Cadinatriene-3,8-diol has been a focus of organic chemists due to its complex structure and potential applications. Various synthetic routes have been developed to produce this compound efficiently on a laboratory scale. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the tricyclic framework followed by selective hydroxylation steps to introduce the hydroxyl groups.
The natural sources of 1,3,5-Cadinatriene-3,8-diol include certain plant species such as Cinnamomum camphora (camphor tree) and Eucalyptus globulus (blue gum). These plants are known for their rich content of sesquiterpenes and other bioactive compounds. The extraction and purification processes for obtaining pure 1,3,5-Cadinatriene-3,8-diol from these natural sources are well-established but can be labor-intensive and costly.
The safety profile of 1,3,5-Cadinatriene-3,8-diol is an important consideration for its use in pharmaceutical and cosmetic applications. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or substances.
In conclusion, 1,3,5-Cadinatriene-3,8-diol (CAS No. 941227-27-6) is a multifaceted compound with a wide range of potential applications in medicine and cosmetics. Its unique chemical structure and biological activities make it an exciting area of research for scientists and industry professionals alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 1,3,5-Cadinatriene-3,8-diol is poised to play an increasingly important role in the development of novel treatments for various diseases.
941227-27-6 (1,3,5-Cadinatriene-3,8-diol) Related Products
- 1818-12-8(2-Methyl Estradiol)
- 6171-48-8(4- Methyl Estradiol)
- 769140-74-1(13-Methyl-8,11,13-podocarpatriene-3,12-diol)
- 3772-56-3(Totaradiol)
- 564-73-8(Podocarpa-8,11,13-triene-3.beta.,12-diol, 13-isopropyl-)
- 1359847-37-2(4-Methyl Estradiol 17-Valerate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)